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Compound of Interest

Compound Name: Indacaterol Acetate

Cat. No.: B1261526 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Indacaterol Acetate is a potent and long-acting beta-2 adrenergic agonist (LABA) utilized in

the management of respiratory conditions, primarily asthma.[1] Its efficacy stems from its

specific molecular structure and chemical properties that govern its interaction with the β2-

adrenergic receptor, leading to bronchodilation. This technical guide provides an in-depth

analysis of the molecular and chemical characteristics of Indacaterol Acetate, its mechanism

of action, and detailed experimental protocols for its characterization.

Molecular Structure and Chemical Properties
Indacaterol Acetate is the acetate salt of Indacaterol. The core structure of Indacaterol is a

chiral molecule, with the (R)-enantiomer being the active component.

Chemical Name: (R)-5-(2-((5,6-Diethyl-2,3-dihydro-1H-inden-2-yl)amino)-1-hydroxyethyl)-8-

hydroxyquinolin-2(1H)-one acetate

Synonyms: Indacaterol Acetic, QAB149[1]
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Property Value Source

CAS Number 1000160-96-2 --INVALID-LINK--

Molecular Formula C26H32N2O5 --INVALID-LINK--

Molecular Weight 452.55 g/mol --INVALID-LINK--

Appearance Crystalline solid --INVALID-LINK--

Solubility

Soluble in DMSO and Dimethyl

Formamide (DMF). Sparingly

soluble in aqueous buffers.

--INVALID-LINK--

Mechanism of Action
Indacaterol Acetate functions as a selective agonist for the β2-adrenergic receptor, a G-

protein coupled receptor predominantly found on the smooth muscle cells of the airways.

Upon binding to the β2-adrenergic receptor, Indacaterol initiates a signaling cascade. This

involves the activation of adenylyl cyclase, an enzyme that catalyzes the conversion of

adenosine triphosphate (ATP) to cyclic adenosine monophosphate (cAMP). The subsequent

increase in intracellular cAMP levels leads to the activation of Protein Kinase A (PKA). PKA

then phosphorylates various downstream targets, ultimately resulting in the relaxation of the

airway smooth muscle, a process known as bronchodilation. This relaxation of the airways

makes it easier for air to flow in and out of the lungs, alleviating symptoms of asthma such as

wheezing and shortness of breath.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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